Cas no 2411224-05-8 (2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline)

2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline is a fluorosulfonyloxy-substituted isoquinoline derivative with potential applications in organic synthesis and medicinal chemistry. The compound features a reactive fluorosulfonyloxy group, which serves as a versatile leaving group or electrophile, facilitating selective functionalization in cross-coupling or nucleophilic substitution reactions. Its isoquinoline scaffold provides a rigid aromatic framework, making it useful as a building block for heterocyclic compounds or pharmacologically active intermediates. The fluorosulfonyloxy moiety enhances reactivity while maintaining stability under controlled conditions, offering synthetic flexibility. This compound may be of interest in the development of targeted small molecules or as a precursor for advanced chemical transformations. Proper handling is advised due to the potential reactivity of the fluorosulfonyl group.

2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline structure

2411224-05-8 structure

Product Name:2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline

CAS No:2411224-05-8

MF:C₁₆H₁₆FNO₃S

MW:321.366546630859

CID:5357175

Update Time:2025-05-19

2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline Chemical and Physical Properties

Names and Identifiers

- Z3919178896
- 2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline
- 3-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]phenyl sulfurofluoridate
- Inchi： 1S/C16H16FNO3S/c17-22(19,20)21-16-7-3-4-13(10-16)11-18-9-8-14-5-1-2-6-15(14)12-18/h1-7,10H,8-9,11-12H2
- InChI Key： AVWCUGROHWURJP-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(OC1=CC=CC(=C1)CN1CC2C=CC=CC=2CC1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 465
XLogP3: 3.4
Topological Polar Surface Area: 55

2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7553906-1.0g	3-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]phenyl sulfurofluoridate	2411224-05-8	95.0%	1.0g	$0.0	2025-03-22

2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline Related Literature

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Additional information on 2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline

2-[(3-Fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline

The compound 2411224-05-8, also known as 2-[(3-fluorosulfonyloxyphenyl)methyl]-3,4-dihydro-1H-isoquinoline, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable candidate for therapeutic interventions.

Structural Insights: The molecule consists of a 3,4-dihydro-1H-isoquinoline core, which is a bicyclic structure with one nitrogen atom. Attached to this core is a (3-fluorosulfonyloxyphenyl)methyl group. This substitution introduces a fluorine atom and a sulfonyl group into the structure, enhancing its electronic properties and bioavailability. The isoquinoline framework is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in disease pathways.

Synthesis and Characterization: The synthesis of 2411224-05-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed Suzuki coupling reactions and palladium-mediated cross-couplings to construct the isoquinoline backbone. The introduction of the fluorosulfonyl group requires precise control over reaction conditions to ensure high yields and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been used to confirm the structure and purity of the compound.

Pharmacological Properties: Recent studies have demonstrated that 2411224-05-8 exhibits potent inhibitory activity against several key enzymes involved in inflammation and cancer progression. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Additionally, preclinical data suggest that this compound may modulate the activity of certain oncogenic kinases, making it a potential candidate for anti-cancer therapies.

Applications in Drug Development: The unique combination of structural features in 2411224-05-8 makes it an attractive lead compound for drug discovery programs targeting chronic inflammatory diseases and cancers. Its ability to penetrate cellular membranes efficiently suggests good bioavailability, which is a critical factor in drug design. Researchers are currently exploring its potential as a therapeutic agent in preclinical models of rheumatoid arthritis and melanoma.

Safety and Toxicity: As with any novel compound intended for therapeutic use, understanding the safety profile of 2411224-05-8 is essential. Initial toxicity studies indicate that the compound has a favorable safety margin in preclinical models. However, further investigations are required to assess its long-term effects and potential for off-target interactions.

Future Directions: The development of 2411224-05-8 into a clinical candidate will depend on several factors, including its efficacy in human trials and its manufacturing scalability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.